molecular formula C22H25N3O3 B5570445 4-methyl-3-(2-oxoimidazolidin-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide

4-methyl-3-(2-oxoimidazolidin-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide

Cat. No.: B5570445
M. Wt: 379.5 g/mol
InChI Key: QUBZBJONVFDKPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methyl-3-(2-oxoimidazolidin-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.18959167 g/mol and the complexity rating of the compound is 569. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Research in synthetic chemistry has developed various methodologies to create compounds with similar structures to "4-methyl-3-(2-oxoimidazolidin-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide," exploring their synthesis, properties, and potential applications. Studies have detailed the synthesis of related imidazolidine and benzimidazole derivatives, highlighting their significance in the development of novel chemical entities. For example, the synthesis of imidazotetrazine derivatives showcases the intricate chemical reactions utilized to create compounds with potential antitumor activities (Stevens et al., 1984). Similarly, the creation of benzimidazole fused-1,4-oxazepines and their comprehensive spectroscopic, X-ray diffraction, and DFT studies underline the structural complexity and potential applications of these compounds in various fields, including pharmaceuticals (Almansour et al., 2016).

Biological Activities

Several studies have focused on the biological activities of compounds structurally related to "this compound." For instance, the exploration of PARP inhibitors for cancer treatment reveals the therapeutic potential of benzimidazole carboxamide derivatives, highlighting their efficacy in inhibiting PARP enzymes and their application in cancer therapies (Penning et al., 2009). Additionally, antimicrobial agents based on isoxazolyl benzoimidazolyl benzamides demonstrate the antimicrobial potential of these compounds, offering insights into their use in combating bacterial and fungal infections (Rajanarendar et al., 2008).

Structural and Mechanistic Studies

Research on the structural and mechanistic aspects of compounds akin to "this compound" includes solvation analyses and computational studies. These studies provide valuable information on the physical properties, molecular interactions, and potential applications of these compounds in various fields, including drug design and materials science. An example is the solvation analysis of halogenated tetrazine derivatives, which contributes to understanding the solvation effects and their implications on the chemical and physical properties of these compounds (S. et al., 2014).

Properties

IUPAC Name

4-methyl-3-(2-oxoimidazolidin-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N3O3/c1-15-6-7-18(13-19(15)25-10-9-23-22(25)27)21(26)24-14-16-8-11-28-20-5-3-2-4-17(20)12-16/h2-7,13,16H,8-12,14H2,1H3,(H,23,27)(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUBZBJONVFDKPG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NCC2CCOC3=CC=CC=C3C2)N4CCNC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.